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Compound of Interest

Compound Name: Dhfr-IN-4

cat. No.: 812412126

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the chemical properties,
biological activity, and relevant experimental methodologies for the dihydrofolate reductase
(DHFR) inhibitor, Dhfr-IN-4. This document is intended to serve as a valuable resource for
researchers in oncology, drug discovery, and molecular biology.

Chemical and Physical Properties

Dhfr-IN-4 is a potent small molecule inhibitor of dihydrofolate reductase (DHFR). While the
specific chemical structure is not publicly available, key chemical and physical properties are
summarized below.

Property Value

CAS Number 2820126-49-4

Primary Target Dihydrofolate Reductase (DHFR)

Secondary Targets EGFR, HER2

Molecular Formula C25H28Ns0OsS

Molecular Weight 556.61 g/mol

Solubility Soluble in DMSO

Storage -20°C (powder), -80°C in solvent (<6 months)
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Biological Activity and Mechanism of Action

Dhfr-IN-4 exerts its primary biological effect through the potent inhibition of dihydrofolate
reductase (DHFR), a crucial enzyme in the folate metabolic pathway. DHFR catalyzes the
reduction of dihydrofolate (DHF) to tetrahydrofolate (THF). THF and its derivatives are essential
cofactors for the synthesis of purines and thymidylate, which are fundamental building blocks
for DNA and RNA synthesis.[1] By inhibiting DHFR, Dhfr-IN-4 disrupts these critical cellular
processes, leading to the inhibition of cell proliferation and induction of apoptosis.

Beyond its primary target, Dhfr-IN-4 also demonstrates inhibitory activity against the Epidermal
Growth Factor Receptor (EGFR) and Human Epidermal Growth Factor Receptor 2 (HER2),
both of which are key receptor tyrosine kinases involved in cell growth and proliferation.[2]

In Vitro Efficacy:

The inhibitory and cytotoxic potency of Dhfr-IN-4 has been characterized across various
assays and cell lines:

Assayl/Cell Line ICso0 Value
DHFR Enzyme 123 nM

EGFR Kinase 246 nM

HER2 Kinase 357 nM
HepG2 Cells 9.67 £ 0.7 uM
MCF-7 Cells 8.46 £ 0.7 uM
HCT-116 Cells 13.24 + 0.9 uM
PC3 Cells 11.17 +1.0 uyM
Hela Cells 6.90 £ 0.5 uM

Signaling Pathways

The inhibitory action of Dhfr-IN-4 impacts multiple critical signaling pathways involved in cell
proliferation, survival, and metabolism.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b12412126?utm_src=pdf-body
https://www.researchgate.net/figure/Fig-1-Pathway-showing-the-role-of-DHFR-in-thymidine-synthesis-and-mechanism-of-action_fig1_369146026
https://www.benchchem.com/product/b12412126?utm_src=pdf-body
https://www.benchchem.com/product/b12412126?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC5215954/
https://www.benchchem.com/product/b12412126?utm_src=pdf-body
https://www.benchchem.com/product/b12412126?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12412126?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

DHFR Inhibition Pathway

Inhibition of DHFR by Dhfr-IN-4 directly disrupts the folate metabolism pathway, leading to a
depletion of tetrahydrofolate. This, in turn, inhibits the synthesis of purines and thymidylate,
essential precursors for DNA and RNA synthesis, ultimately causing cell cycle arrest and
apoptosis.

Dihydrofolate (DHF)

Purine Synthesis
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Caption: DHFR Inhibition by Dhfr-IN-4.

EGFR and HER2 Signaling Pathways

Dhfr-IN-4 also inhibits the receptor tyrosine kinases EGFR and HER2. Ligand binding to these
receptors leads to dimerization and autophosphorylation, activating downstream signaling
cascades such as the RAS-RAF-MEK-ERK (MAPK) and PI3K-AKT-mTOR pathways. These
pathways are central to regulating cell proliferation, survival, and differentiation.[3][4] By
inhibiting EGFR and HER2, Dhfr-IN-4 can block these pro-growth signals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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